Cas no 1824285-72-4 (2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate)

• Product Name: 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate
• CAS No: 1824285-72-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD18837703
• CID: 4627664
• PubChem ID: 118798471
• Update Time: 2025-10-29

2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate
• 2,8(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(1,1-dimethylethyl) 8-methyl ester
• 3,4-Dihydro-1H-isoquinoline-2,8-dicarboxylic acid 2-tert-butyl ester 8-methyl ester
• 1824285-72-4
• 957469-18-0
• MFCD18837703
• SCHEMBL19739032
• Methyl 2-Boc-3,4-dihydro-1H-isoquinoline-8-carboxylate
• 2-O-tert-butyl 8-O-methyl 3,4-dihydro-1H-isoquinoline-2,8-dicarboxylate
• WS-01751
• 2-tert-Butyl8-methyl3,4-dihydroisoquinoline-2,8(1H)-dicarboxylate
• 2,8(1H)-Isoquinolinedicarboxylicacid,3,4-dihydro-,2-(1,1-dimethylethyl)8-methylester
• W11416

• MDL： MFCD18837703
• Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(19)17-9-8-11-6-5-7-12(13(11)10-17)14(18)20-4/h5-7H,8-10H2,1-4H3
• InChI Key： IKPGWNRQDCAQCI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C(OC)=O)CCN1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate

Exploring the Versatile Applications and Properties of 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate (CAS No. 1824285-72-4)

In the ever-evolving field of organic chemistry, 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate (CAS No. 1824285-72-4) has emerged as a compound of significant interest. This dihydroisoquinoline derivative, characterized by its unique structural features, has found applications in various research and industrial domains. Its molecular formula and intricate bonding patterns make it a subject of study for chemists aiming to develop novel materials and bioactive compounds.

The compound 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate is often sought after in pharmaceutical research due to its potential as a building block for drug discovery. Researchers are particularly interested in how its tert-butyl and methyl groups influence its reactivity and stability. Recent trends in AI-driven drug discovery have highlighted the importance of such derivatives in virtual screening and molecular docking studies, making this compound a hot topic in computational chemistry circles.

From a synthetic chemistry perspective, the dicarboxylate functionality in 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate offers multiple sites for further chemical modifications. This versatility aligns perfectly with current industry demands for customizable molecular scaffolds, especially in the development of specialty chemicals and advanced materials. The compound's stability under various conditions makes it particularly valuable for high-throughput synthesis applications.

The growing interest in sustainable chemistry has also brought attention to compounds like 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate. Researchers are exploring its potential in green synthesis routes, investigating whether it can serve as an intermediate in environmentally friendly production processes. This aspect is particularly relevant given the current emphasis on ESG (Environmental, Social, and Governance) principles in chemical manufacturing.

In analytical chemistry, the characterization of 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to study its structural properties. The compound's distinct spectral signatures make it a useful reference material in method development for analyzing complex organic mixtures.

The commercial availability of 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate (CAS No. 1824285-72-4) has expanded in recent years, reflecting its growing importance in research applications. Suppliers typically provide detailed technical data sheets that include information on purity, solubility, and storage conditions. This availability supports the compound's use in various high-value chemical applications across different industries.

Looking toward future applications, 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate shows promise in emerging fields such as materials science and nanotechnology. Its molecular structure suggests potential utility in the development of organic electronic materials or as a component in sophisticated molecular assemblies. These potential applications are driving increased research interest and investment in studying this compound's properties.

For researchers working with 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be observed when working with this chemical. The compound's stability profile makes it relatively easy to work with, contributing to its popularity in synthetic chemistry applications.

The scientific literature contains numerous references to dihydroisoquinoline derivatives like 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate, particularly in studies exploring structure-activity relationships. These investigations often focus on how subtle modifications to the core structure affect biological activity or material properties, making this compound class valuable for structure-based design approaches.

As research continues, 2-Tert-Butyl 8-Methyl 3,4-Dihydroisoquinoline-2,8(1H)-Dicarboxylate (CAS No. 1824285-72-4) is likely to find even broader applications. Its combination of synthetic accessibility and structural complexity positions it as an important compound in both academic and industrial research settings. The ongoing exploration of its properties and potential uses ensures that this molecule will remain relevant in chemical research for years to come.